2-(4-Iodophenoxy)-N,N-dimethylacetamide

• Molecular Formula: C10H12INO2
• Molecular Weight: 305.11 g/mol
• IUPAC Name: 2-(4-iodophenoxy)-N,N-dimethylacetamide
• InChI: InChI=1S/C10H12INO2/c1-12(2)10(13)7-14-9-5-3-8(11)4-6-9/h3-6H,7H2,1-2H3
• InChI Key: DDCMIVQRRFVHKK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)COC1=CC=C(C=C1)I

Description

2-(4-Iodophenoxy)-N,N-dimethylacetamide (chemical formula: C₁₀H₁₂INO₂; molecular weight: 305.11 g/mol) is an iodinated acetamide derivative featuring a phenoxy group substituted with an iodine atom at the para position. This compound is synthesized via transition-metal-free decarboxylative iodination, as described in recent methodologies. For instance, reacting 4-(2-(dimethylamino)-2-oxoethoxy)benzoic acid (0.50 mmol) under optimized conditions (100°C, 16 h) yields the product with an 80% isolated yield after purification by flash chromatography (DCM/MeOH 98:2) . The structure is confirmed by ¹H NMR (CDCl₃) and ¹³C NMR (CDCl₃) data .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Halogen Substituents

(a) 2-Chloro-N-(4-iodophenyl)acetamide (CAS: 2564-00-3)

• Formula: C₈H₇ClINO
• Molecular Weight : 303.51 g/mol
• Key Differences: Replaces the phenoxy group with a chloroacetamide moiety. The iodine and chlorine substituents may alter reactivity; halogenated acetamides are often used in medicinal chemistry for their electrophilic properties.
• Applications : Cited as a compound of interest in synthetic organic chemistry due to its dual halogenation .

(b) 2-(2-Bromo-6-ethoxy-4-formylphenoxy)-N,N-dimethylacetamide (CAS: 732291-89-3)

• Formula: C₁₃H₁₆BrNO₄
• Molecular Weight : 330.17 g/mol
• Key Differences: Incorporates bromine, ethoxy, and formyl groups on the phenoxy ring. The bromine atom and formyl group enhance its utility in nucleophilic substitution and condensation reactions, respectively.
• Synthesis: Limited yield data, but structural complexity suggests lower synthetic efficiency compared to 2-(4-iodophenoxy)-N,N-dimethylacetamide .

(c) N-(4-Iodophenyl)-2-phenylacetamide (CAS: 322763-39-3)

• Formula: C₁₄H₁₂INO
• Molecular Weight : 337.16 g/mol
• Key Differences: Replaces the phenoxy-acetamide backbone with a phenylacetamide group.

Analogues with Nitro or Amino Functional Groups

(a) 2-(2-Bromo-4-nitrophenoxy)-N,N-dimethylacetamide (CAS: 2377920-28-8)

• Formula : C₁₀H₁₁BrN₂O₄
• Molecular Weight : 303.11 g/mol
• Key Differences: Nitro and bromo substituents on the phenoxy ring enhance electrophilicity, making it suitable for reduction or substitution reactions.
• Applications : Likely used as an intermediate in explosives or dye synthesis .

(b) 2-(4-Aminophenyl)-N,N-dimethylacetamide

• Formula : C₁₀H₁₄N₂O
• Molecular Weight : 194.23 g/mol
• Key Differences: Amino group replaces iodine, increasing nucleophilicity.

Analogues with Heterocyclic Moieties

(a) 2-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N,N-dimethylacetamide (CAS: 296879-33-9)

• Formula : C₆H₁₀N₄OS₂
• Molecular Weight : 234.30 g/mol
• Key Differences : Incorporates a thiadiazole ring, enhancing biological activity. Such compounds are explored for antimicrobial or anticancer properties .

Comparative Analysis Table

Compound Name	Formula	Molecular Weight (g/mol)	Key Substituents	Synthesis Yield	Applications
2-(4-Iodophenoxy)-N,N-dimethylacetamide	C₁₀H₁₂INO₂	305.11	Iodo, phenoxy	80%	Synthetic intermediate
2-Chloro-N-(4-iodophenyl)acetamide	C₈H₇ClINO	303.51	Chloro, iodo	N/A	Medicinal chemistry intermediate
2-(2-Bromo-4-nitrophenoxy)-N,N-dimethylacetamide	C₁₀H₁₁BrN₂O₄	303.11	Bromo, nitro	N/A	Explosives/dye synthesis
N-(4-Iodophenyl)-2-phenylacetamide	C₁₄H₁₂INO	337.16	Phenyl, iodo	N/A	Not specified

Key Findings and Implications

• Synthetic Efficiency: The target compound’s 80% yield surpasses yields of more complex analogues (e.g., 24% for 2-(3-ethyl-8-methyl-1,2,3,4-tetrahydroquinolin-2-yl)-N,N-dimethylacetamide ), highlighting the robustness of decarboxylative iodination.
• Reactivity Trends: Iodine and bromine substituents enhance electrophilicity, while amino groups increase nucleophilicity, directing applications toward different reaction pathways.
• Safety Considerations : N,N-Dimethylacetamide derivatives require careful handling due to percutaneous absorption risks .